Cas no 65857-66-1 (4-Methyl-5-(thiophen-3-yl)pentan-2-one)

4-Methyl-5-(thiophen-3-yl)pentan-2-one structure
65857-66-1 structure
Product Name:4-Methyl-5-(thiophen-3-yl)pentan-2-one
CAS No:65857-66-1
MF:C10H14OS
MW:182.282561779022
CID:2794800
PubChem ID:12477289
Update Time:2025-04-21

4-Methyl-5-(thiophen-3-yl)pentan-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-5-(thiophen-3-yl)pentan-2-one
    • DTXSID80499756
    • DTXCID00450566
    • AKOS014046449
    • 65857-66-1
    • Inchi: 1S/C10H14OS/c1-8(5-9(2)11)6-10-3-4-12-7-10/h3-4,7-8H,5-6H2,1-2H3
    • InChI Key: BFZFSSRBKQBQNM-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)CC(C)CC(C)=O

Computed Properties

  • Exact Mass: 182.07653624Da
  • Monoisotopic Mass: 182.07653624Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 45.3Ų
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